Cas no 2227808-63-9 (rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine
• CAS No: 2227808-63-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6508499
• PubChem ID: 165616268
• Update Time: 2025-10-05

rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine
• EN300-1812479
• 2227808-63-9
• rac-[(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C13H19NO3/c1-15-11-5-4-9(10-6-8(10)7-14)12(16-2)13(11)17-3/h4-5,8,10H,6-7,14H2,1-3H3/t8-,10+/m0/s1
• InChI Key： JYSJLPJDIUWEAP-WCBMZHEXSA-N
• SMILES： O(C)C1C(=C(C=CC=1[C@@H]1C[C@H]1CN)OC)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Additional information on rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine

Rac-(1R,2R)-2-(2,3,4-Trimethoxyphenyl)cyclopropylmethanamine

The compound rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine (CAS No. 2227808-63-9) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a cyclopropyl group with a trimethoxyphenyl substituent and an amine functional group. The stereochemistry of the molecule is defined by the (1R,2R) configuration, which plays a critical role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in this molecule contributes to its rigidity and strain energy, which can enhance its binding affinity to target proteins. This property makes it an attractive candidate for the development of novel therapeutic agents. Additionally, the trimethoxyphenyl group introduces electronic and steric effects that further modulate the molecule's interactions with biological systems.

The synthesis of rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. Key steps include the formation of the cyclopropane ring using Simmons-Smith reagent and the subsequent introduction of the trimethoxyphenyl group through nucleophilic aromatic substitution. The stereochemical outcome of these reactions is carefully controlled to ensure the desired (1R,2R) configuration.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, it has demonstrated moderate inhibitory activity against certain enzymes involved in neurological disorders. Researchers are currently exploring its potential as a lead compound for the development of treatments for Alzheimer's disease and other neurodegenerative conditions. The trimethoxyphenyl group is believed to contribute to its ability to cross the blood-brain barrier, a critical factor for central nervous system drugs.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided further optimization efforts. For example, modifications to the cyclopropylmethanamine moiety have been explored to improve pharmacokinetic properties such as solubility and bioavailability.

The CAS No. 2227808-63-9 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Its inclusion in international chemical registries facilitates collaboration among researchers and ensures compliance with safety and handling protocols.

In conclusion, rac-(1R,2R)-2-(2,3,4-trimethoxyphenyl)cyclopropylmethanamine represents a cutting-edge molecule with significant potential in drug discovery and organic synthesis. Its unique structure and stereochemistry make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a key role in advancing our understanding of complex biological systems.